Cas no 5463-99-0 (Methyl 3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate)

• Product Name: Methyl 3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate
• CAS No: 5463-99-0
• MF: C₈H₁₄O₇
• MW: 222.192563533783
• CID: 942327
• PubChem ID: 228082
• Update Time: 2025-04-19

Methyl 3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate
• AC1L5FYM
• AC1Q5ZF4
• AR-1I5669
• CTK1H2156
• Dimethyl hexopyranosiduronate
• METHYL 3,4,5-TRIHYDROXY-6-METHOXY-OXANE-2-CARBOXYLATE
• NSC20688
• DTXSID50281185
• SCHEMBL12759577
• NSC-20688
• 5463-99-0

• Inchi： 1S/C8H14O7/c1-13-7(12)6-4(10)3(9)5(11)8(14-2)15-6/h3-6,8-11H,1-2H3
• InChI Key： DCXMXXNUXSBWDI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C(=O)OC)O)O)O)OC

Computed Properties

• Exact Mass: 222.07392
• Monoisotopic Mass: 222.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 361.6°C at 760 mmHg
• Flash Point: 143.6°C
• Refractive Index: 1.52
• PSA: 105.45
• LogP: -2.38660